N-(4-methoxy-1,3-benzothiazol-2-yl)-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-amine

• IUPAC Name: N-(4-methoxy-1,3-benzothiazol-2-yl)-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-amine
• InChI: InChI=1S/C16H11N3O3S2/c1-20-9-3-2-4-12-14(9)18-16(23-12)19-15-17-8-5-10-11(22-7-21-10)6-13(8)24-15/h2-6H,7H2,1H3,(H,17,18,19)
• InChI Key: MJZDMCCLCPXIIR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)NC3=NC4=CC5=C(C=C4S3)OCO5
• Molecular Formula: C16H11N3O3S2
• Molecular Weight: 357.4 g/mol

Description

N-(4-methoxy-1,3-benzothiazol-2-yl)-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-amine is a chemical compound that has been widely used in scientific research. This compound has several important properties that make it useful for various applications.

Mechanism of Action

Target of Action

Similar compounds with a benzothiazole core have been reported to target enzymes like cyclooxygenase (cox) in the context of anti-inflammatory activity .

Mode of Action

It’s known that benzothiazole derivatives can inhibit the cox enzymes, which are needed to convert arachidonic acid into thromboxane and prostaglandins .

Biochemical Pathways

Based on the known targets of similar compounds, it can be inferred that this compound may affect the arachidonic acid pathway, leading to a decrease in the production of pro-inflammatory mediators .

Result of Action

Similar compounds have been reported to exhibit anti-inflammatory activity, suggesting that this compound may also have similar effects .

Advantages and Limitations for Lab Experiments

N-(4-methoxy-1,3-benzothiazol-2-yl)-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-amine has several advantages and limitations for lab experiments. One advantage is that it has been extensively studied, and its properties are well understood. This makes it a useful tool for various applications. However, one limitation is that it can be difficult to synthesize, which can limit its availability for certain experiments.

Future Directions

There are several future directions for the study of N-(4-methoxy-1,3-benzothiazol-2-yl)-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-amine. One direction is the development of new drugs based on this compound for the treatment of various diseases. Another direction is the study of the mechanism of action of this compound and its interactions with biological targets. Additionally, the use of this compound in the study of various physiological processes and disease models could lead to new insights and discoveries.

Synthesis Methods

The synthesis of N-(4-methoxy-1,3-benzothiazol-2-yl)-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-amine is a complex process that involves several steps. The first step involves the preparation of 4-methoxy-1,3-benzothiazole-2-amine, which is then reacted with 1,3-dioxolo[4,5-f][1,3]benzothiazol-6-amine to form the final product. This synthesis method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

N-(4-methoxy-1,3-benzothiazol-2-yl)-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-amine has been extensively used in scientific research. This compound has been shown to have potential applications in various fields, including medicinal chemistry, biochemistry, and neuropharmacology. In medicinal chemistry, this compound has been used as a lead compound for the development of new drugs for the treatment of various diseases. In biochemistry, this compound has been used to study the mechanism of action of enzymes and proteins. In neuropharmacology, this compound has been used to study the effects of drugs on the central nervous system.